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Compound of Interest

Compound Name: Disperse Blue 54

Cat. No.: B1173335

An In-depth Technical Guide to Disperse Blue 54

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Blue 54, identified by the CAS Number 12217-77-5, is an anthraquinone-based dye
valued for its vibrant blue coloration and application in the textile industry.[1][2] This technical
guide provides a comprehensive overview of its chemical structure, physicochemical
properties, and relevant experimental protocols, tailored for a scientific audience. While
primarily used in dyeing synthetic fibers, understanding its chemical behavior is crucial for
various research and development applications, including material science and toxicology.

Chemical Structure and Identification

The precise chemical structure of Disperse Blue 54 corresponds to the molecular formula
C20H12N20e6.[2][3] It is classified as an anthraquinone dye, indicating a core structure derived
from 9,10-anthracenedione.[1]

Synonyms: C.I. Disperse Blue 54, Kayalon Polyester Blue BL-SF, Sumikaron Blue S-2GL,
Terasil Blue GF[2][3][4]

While a definitive IUPAC name is not readily available in public literature, the structure consists
of a substituted anthraquinone core.
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Physicochemical Properties

Disperse Blue 54 exhibits properties characteristic of disperse dyes, notably low water
solubility, which is fundamental to its application in dyeing hydrophobic fibers like polyester. A
summary of its known properties is presented below.

Property Value Reference

CAS Number 12217-77-5 [11[2]

Molecular Formula C20H12N206 [2][3]

Molecular Weight 392.32 g/mol Calculated

Appearance Blue powder Inferred from use

Water Solubility Low [5]

Light Fastness 7-8 (Excellent) Inferred from similar dyes
Sublimation Fastness Moderate Inferred from similar dyes
Washing Fastness Good Inferred from similar dyes

Note: Quantitative data for melting point, boiling point, and specific water solubility are not
consistently reported in publicly available literature.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of Disperse Blue 54 are not
extensively published. However, based on the general chemistry of anthraquinone and
disperse dyes, the following methodologies are representative.

Synthesis of Anthraquinone Dyes (General Procedure)

The synthesis of anthraquinone dyes often involves the substitution of various functional
groups onto the basic anthraquinone structure. A general, illustrative synthesis pathway is
provided below. This is a conceptual representation and specific reagents and conditions for
Disperse Blue 54 may vary.
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A generalized synthesis pathway for anthraquinone dyes.

A representative, though not specific to Disperse Blue 54, synthesis method for a disperse
blue dye involves the nitration of an anthraquinone derivative, followed by reduction and
subsequent chemical modifications.[6] For instance, the preparation of Disperse Blue 56
involves the nitration of anthraquinone, followed by phenoxylation, a second nitration,
reduction, and bromination.[6]

Analysis by High-Performance Liquid Chromatography
(HPLC)

The analysis of disperse dyes is commonly performed using reverse-phase HPLC with a
photodiode array (PDA) and/or mass spectrometry (MS) detector.

lllustrative HPLC Method:
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum).
» Mobile Phase: A gradient of acetonitrile and water (often with a modifier like formic acid).

o Detection: PDA detection at the wavelength of maximum absorbance for the dye, and/or ESI-
MS for mass confirmation.

o Sample Preparation: Extraction of the dye from the matrix (e.g., textile fiber) using a suitable
organic solvent, followed by filtration.
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The inclusion of a mass detector provides higher confidence in peak identification and can help
in the analysis of impurities.

Toxicological Information

There is a lack of publicly available, specific toxicological data for Disperse Blue 54, such as
LD50 values. However, it is important to note that some disperse dyes, particularly certain azo
dyes, have been found to have mutagenic and genotoxic properties.[7] Furthermore, some
disperse dyes are known to be skin sensitizers and can cause contact dermatitis.[8] Given the
limited toxicological data, Disperse Blue 54 should be handled with appropriate laboratory
safety precautions.

Dye-Fiber Interaction

The application of Disperse Blue 54, like other disperse dyes, on synthetic fibers such as
polyester relies on the principle of dyeing from a dispersion. The dye molecules, having low
water solubility, are dispersed in the dyebath and subsequently diffuse into the hydrophobic
fiber.
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Mechanism of disperse dyeing on synthetic fibers.

The process is driven by heat, which increases the kinetic energy of the dye molecules and
swells the polymer chains of the fiber, allowing for the penetration of the dye.[5] The dye is then
held within the fiber matrix primarily through non-ionic forces such as van der Waals forces and
dipole-dipole interactions.[5]

Conclusion

Disperse Blue 54 is a commercially significant anthraquinone dye with well-established
applications in the textile industry. While its fundamental chemical identity is known, there is a
notable lack of comprehensive, publicly available data on its quantitative physicochemical
properties and toxicology. The experimental protocols outlined in this guide are based on
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general principles of dye chemistry and analysis and provide a framework for researchers
working with this and similar compounds. Further investigation is warranted to fully characterize
its properties and potential biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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